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Compound of Interest

Compound Name: Phenylglyoxylic Acid-d5

Cat. No.: B565220 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial availability of

Phenylglyoxylic Acid-d5 (PGA-d5), a critical internal standard for various analytical

applications in research and drug development. This document summarizes supplier

information, presents a detailed experimental protocol for its use, and visualizes key workflows.

Introduction
Phenylglyoxylic Acid-d5 (CAS No. 1217089-53-6) is the deuterium-labeled form of

Phenylglyoxylic Acid, a primary metabolite of styrene and ethylbenzene. Its application as an

internal standard in isotope dilution mass spectrometry allows for precise and accurate

quantification of its unlabeled counterpart in complex biological matrices, such as urine. This is

particularly crucial for biomonitoring studies assessing occupational or environmental exposure

to industrial solvents, as well as in pharmacokinetic studies of compounds metabolized to

phenylglyoxylic acid. The use of a stable isotope-labeled internal standard like PGA-d5 is

essential to compensate for matrix effects and variations in sample preparation and instrument

response, leading to highly reliable analytical results.

Commercial Availability of Phenylglyoxylic Acid-d5
Phenylglyoxylic Acid-d5 is available from several specialized chemical suppliers. The

following table summarizes key information for sourcing this compound. Please note that
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availability and product details are subject to change, and it is recommended to consult the

suppliers' websites for the most current information.

Supplier Catalog Number Purity
Available Pack
Sizes

Santa Cruz

Biotechnology, Inc.
sc-214930

Information not readily

available
Contact for details

Simson Pharma

Limited
G210016

High Purity (Certificate

of Analysis provided)
Custom Synthesis

LGC Standards TRC-P327502 >95% (HPLC) 5 mg, 50 mg

Pharmaffiliates PA STI 073120
High Purity (Certificate

of Analysis provided)
Contact for details

MedChemExpress HY-W010255S >98% 5 mg

Experimental Protocol: Quantification of
Phenylglyoxylic Acid in Urine by HPLC-MS/MS
The following protocol is adapted from the methodology described by Paci et al. in Current

Analytical Chemistry (2013), which details the use of Phenylglyoxylic Acid-d5 for the

quantitative determination of phenylglyoxylic acid (PGA) in urine samples by High-Performance

Liquid Chromatography-Tandem Mass Spectrometry (HPLC-MS/MS) with isotopic dilution.[1]

Reagents and Standards
Phenylglyoxylic Acid (PGA) standard

Phenylglyoxylic Acid-d5 (PGA-d5) internal standard

Methanol (HPLC grade)

Formic acid (LC-MS grade)

Ultrapure water
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Urine samples (collected and stored at -20°C)

Preparation of Stock and Working Solutions
PGA Stock Solution (1 mg/mL): Dissolve 10 mg of PGA in 10 mL of methanol.

PGA-d5 Internal Standard Stock Solution (1 mg/mL): Dissolve 1 mg of PGA-d5 in 1 mL of

methanol.

Working Standard Solutions: Prepare a series of calibration standards by spiking blank urine

with the PGA stock solution to achieve a concentration range relevant to the expected

sample concentrations.

Internal Standard Working Solution (10 µg/mL): Dilute the PGA-d5 stock solution with

methanol.

Sample Preparation
Thaw urine samples at room temperature.

Vortex the samples to ensure homogeneity.

Transfer 100 µL of each urine sample, calibration standard, and quality control sample into a

microcentrifuge tube.

Add 10 µL of the 10 µg/mL PGA-d5 internal standard working solution to each tube.

Vortex briefly.

Add 890 µL of 0.1% formic acid in water to each tube.

Vortex for 30 seconds.

Centrifuge at 10,000 x g for 5 minutes.

Transfer the supernatant to an HPLC vial for analysis.

HPLC-MS/MS Instrumentation and Conditions
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HPLC System: An HPLC system capable of binary gradient elution.

Column: A C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 3.5 µm particle size).

Mobile Phase A: 0.1% Formic acid in water.

Mobile Phase B: 0.1% Formic acid in methanol.

Gradient Elution:

0-1 min: 5% B

1-5 min: Linear gradient to 95% B

5-7 min: Hold at 95% B

7.1-10 min: Return to 5% B and equilibrate.

Flow Rate: 0.3 mL/min.

Injection Volume: 10 µL.

Mass Spectrometer: A triple quadrupole mass spectrometer.

Ionization Source: Electrospray ionization (ESI) in negative ion mode.

Multiple Reaction Monitoring (MRM) Transitions:

PGA: Precursor ion (m/z) 149.0 -> Product ion (m/z) 105.0

PGA-d5: Precursor ion (m/z) 154.0 -> Product ion (m/z) 110.0

Note: Specific MRM transitions and collision energies should be optimized for the

instrument in use.

Data Analysis
Quantify the concentration of PGA in the urine samples by constructing a calibration curve

based on the peak area ratio of the analyte (PGA) to the internal standard (PGA-d5) versus

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b565220?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


the concentration of the calibration standards.

The results are typically normalized to urinary creatinine concentration to account for dilution

effects.

Visualizations
Experimental Workflow for Urinary PGA Analysis
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Caption: Workflow for the quantification of Phenylglyoxylic Acid in urine using a d5-labeled

internal standard.

Sourcing and Application Logic
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Caption: Logical flow from sourcing Phenylglyoxylic Acid-d5 to its application in research and

development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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